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Compound of Interest

Compound Name: Sigmoidin A

CAS No.: 87746-48-3

Cat. No.: B192380

Get Quote

Executive Safety & Disposal Summary
Sigmoidin A (C₂₅H₂₈O₆) is a prenylated flavanone exhibiting significant cytotoxicity,

antimicrobial, and antioxidant properties. While often used in milligram quantities for research,

its biological activity—specifically its capacity to induce DNA strand scission and cytotoxicity in

mammalian cells—mandates that it be handled as a Hazardous Chemical Substance with

potential cytotoxic hazards.

Critical Prohibition:

DO NOT dispose of Sigmoidin A down the drain. It is toxic to aquatic life and resistant to

standard water treatment degradation.

DO NOT bleach or autoclave. Sigmoidin A is a chemical entity; oxidative bleaching can

generate unknown toxic byproducts, and autoclaving may volatilize the compound.
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Parameter Specification

Chemical Class Prenylated Flavanone (Polyphenol)

Primary Hazard Cytotoxic; Irritant; Potential Environmental Toxin

Waste Stream Hazardous Chemical Waste (Incineration)

RCRA Status
Not P/U-listed; Regulated via "Generator

Knowledge" of toxicity.

Solubility
Soluble in DMSO, Methanol, Ethanol; Insoluble

in Water.

Pre-Disposal Safety Assessment
Before handling waste, you must establish a barrier between the operator and the cytotoxic

potential of the compound.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 respirator if handling visible powder outside a fume hood.

Dermal: Double-gloving is recommended.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

Rationale: Prenylated flavonoids are lipophilic; they can permeate standard latex rapidly.

Ocular: Chemical splash goggles (ANSI Z87.1).

Self-Validating Safety Check
The "Solvent Check": Before mixing Sigmoidin A waste into a central carboy, verify the

solvent carrier. Sigmoidin A is typically dissolved in DMSO or Methanol. Ensure the central

waste container is rated for Organic Solvents (Non-Halogenated).
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The "Precipitation Check": Do not mix high-concentration aqueous buffers directly into the

organic waste carboy containing Sigmoidin A without testing a small aliquot. Massive

precipitation can clog waste lines or create pressurized sludge.

Waste Classification & Decision Logic
Proper disposal depends on the physical state of the waste. Use the following logic flow to

determine the correct waste stream.

Identify Sigmoidin A Waste

What is the Physical State?

Solid / Powder Liquid SolutionContaminated Consumables
(Gloves, Tips, Weigh Boats)

Pure Substance? Identify SolventTrace Contamination
(<3% by weight)

Gross Contamination
(Visible Powder)

Solid Chemical Waste Bin
(Label: Cytotoxic/Toxic)

Yes (Stock Vial)

Organic Solvent Waste
(Non-Halogenated)

DMSO/MeOH/EtOH

Aqueous Waste
(Trace Only - Check Local EHS)

Cell Media (Trace)

Lab Trash
(If defaced & non-hazardous)

Double BaggedTreat as Chemical

Click to download full resolution via product page

Figure 1: Decision logic for classifying Sigmoidin A waste streams based on physical state

and concentration.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Expired Stock or Weighing
Errors)
Applicable to: Pure Sigmoidin A powder, lyophilized vials.

Containment: Do not empty the vial. Keep the substance in its original glass/plastic

container.

Secondary Packaging: Place the primary container into a clear, sealable plastic bag (Zip-lock

style) to contain any potential breakage.

Labeling: Affix a hazardous waste tag.

Constituents: "Sigmoidin A (Flavonoid)"[1]

Hazard Checkbox: Toxic, Irritant.[2]

Disposal Action: Deposit into the Solid Chemical Waste Drum intended for high-temperature

incineration.

Protocol B: Liquid Waste (Stock Solutions & Mother
Liquors)
Applicable to: Sigmoidin A dissolved in DMSO, Methanol, or Ethanol.

Segregation: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated

(e.g., DMSO, Methanol). Sigmoidin A is usually in Non-Halogenated solvents.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric

Acid), as mixing organic solvents with oxidizers can cause explosion.

Transfer: Pour waste into the carboy using a funnel to prevent drips.

Rinsing: Rinse the original vessel with a small volume of the same solvent and add the rinse

to the waste carboy.
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Note: Do not rinse with water if the main waste stream is organic, as this creates biphasic

waste that is expensive to treat.

Protocol C: Cell Culture Media (Trace Amounts)
Applicable to: Media containing µM concentrations of Sigmoidin A.

Deactivation: While Sigmoidin A is stable, the biological media is not. Add bleach (10% final

vol) to kill biologicals only if the chemical concentration is negligible (<1 µM).

High Concentration Exception: If the media contains high concentrations (>100 µM) of

Sigmoidin A, do not bleach. Collect as Aqueous Chemical Waste. Bleach can react with

phenolic rings in flavonoids to produce chlorinated phenols, which are more toxic.

Emergency Spill Management
In the event of a powder spill or high-concentration liquid splash, follow this containment

workflow.

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Double Gloves, N95, Goggles) 3. Containment 4. Cleanup Action

If Powder:
Cover with wet paper towel

(Prevent Dust)

If Liquid:
Surround with absorbent pads

5. Disposal

Place all materials
in Haz Waste Bag

Click to download full resolution via product page

Figure 2: Immediate response workflow for Sigmoidin A spills. Note the specific instruction to

wet powder spills to prevent inhalation.

Cleanup Solvent: For final surface cleaning after removing the bulk material, use 70% Ethanol

or Methanol. Sigmoidin A is lipophilic and will not be effectively removed by water alone.

Regulatory Compliance & References
Regulatory Status: Sigmoidin A is not explicitly listed on the EPA's RCRA P-list or U-list.

However, under 40 CFR § 262.11, the waste generator is responsible for determining if the
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waste exhibits hazardous characteristics. Due to its cytotoxicity, it must be managed as Toxic

Waste based on generator knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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